1-(2-Methylphenyl)pyrrolidin-2-imine
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Description
1-(2-Methylphenyl)pyrrolidin-2-imine is a heterocyclic compound featuring a pyrrolidine ring substituted with a 2-methylphenyl group at the 1-position and an imine functional group at the 2-position. Pyrrolidine-based compounds are often explored for their biological activities, including antitumor, antimicrobial, and enzyme-inhibitory properties, owing to their ability to mimic natural alkaloids and interact with biological targets .
The imine group (C=N) in this compound enhances its reactivity compared to saturated amines or ketones, enabling participation in Schiff base formation or coordination chemistry. The 2-methylphenyl substituent likely contributes to lipophilicity, influencing pharmacokinetic properties such as membrane permeability and metabolic stability .
Properties
Molecular Formula |
C11H14N2 |
|---|---|
Molecular Weight |
174.24 g/mol |
IUPAC Name |
1-(2-methylphenyl)pyrrolidin-2-imine |
InChI |
InChI=1S/C11H14N2/c1-9-5-2-3-6-10(9)13-8-4-7-11(13)12/h2-3,5-6,12H,4,7-8H2,1H3 |
InChI Key |
NXTYAIMMEMZAQC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=CC=C1N2CCCC2=N |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Key Structural and Physicochemical Comparisons
| Compound Name | Molecular Formula | Key Substituents | Functional Groups | Molecular Weight (g/mol) | Notable Properties/Applications |
|---|---|---|---|---|---|
| 1-(2-Methylphenyl)pyrrolidin-2-imine | C₁₁H₁₄N₂ (inferred) | 2-Methylphenyl at C1 | Imine (C=N) | ~162.24 | Hypothesized antitumor/antimicrobial activity |
| 1-(2-Aminophenyl)pyrrolidin-2-one | C₁₀H₁₂N₂O | 2-Aminophenyl at C1 | Ketone (C=O) | 176.22 | Drug development intermediate; enhanced hydrogen bonding |
| 1-Methyl-2-[3-pyridyl]pyrrolidine | C₁₀H₁₄N₂ | 3-Pyridyl at C2 | Pyrrolidine amine | 162.24 | Improved solubility due to pyridine |
| 1-(2-Chlorophenyl)ethylamine | C₁₄H₁₅ClN₂ | 2-Chlorophenyl, pyridylmethyl | Amine | 246.74 | Agrochemical applications (e.g., pesticide intermediates) |
| 1-(2-Chloroethyl)pyrrolidin-2-one | C₆H₁₀ClNO | 2-Chloroethyl at C1 | Ketone (C=O) | 147.60 | Higher electrophilicity; potential alkylating agent |
Electronic and Steric Effects
- Imine vs. Ketone: The imine group in the target compound confers greater basicity and nucleophilicity compared to the ketone in 1-(2-Aminophenyl)pyrrolidin-2-one. This difference may influence interactions with biological targets, such as enzymes requiring protonation for activity .
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